4-Amino-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)pyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Amino-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C14H12F3N5O2S and its molecular weight is 371.34. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)pyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)pyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : 4-Amino-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)pyrimidine-5-carboxamide can be used in the synthesis of isocyanates. These compounds play a crucial role in producing polyurethanes, which find applications in foams, coatings, adhesives, and elastomers .
- Application : Researchers have explored novel derivatives of 4-Amino-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)pyrimidine-5-carboxamide. Molecular docking studies revealed its potential as an anti-HIV-1 agent .
- Application : The compound may have applications in developing herbicides and crop-protecting agents. Its unique structure could provide selective activity against specific plant pests .
- Application : Although not directly related to the compound, understanding its reactivity and functional groups could contribute to designing more efficient cross-coupling reactions .
- Application : Researchers might explore modifications of this compound to develop new drugs targeting various diseases. Its unique structure could serve as a starting point for drug discovery .
Polymer Chemistry and Isocyanate Synthesis
Anti-HIV-1 Research
Crop Protection and Herbicides
Transition Metal-Catalyzed Carbon-Carbon Bond Formation
Medicinal Chemistry and Drug Development
Biochemical Studies and Enzyme Inhibition
properties
IUPAC Name |
4-amino-2-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylpyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3N5O2S/c15-14(16,17)8-3-1-2-4-9(8)21-10(23)6-25-13-20-5-7(12(19)24)11(18)22-13/h1-5H,6H2,(H2,19,24)(H,21,23)(H2,18,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHJCJFNSGDMCTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NC=C(C(=N2)N)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-[({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]pyrimidine-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.